Cas no 355382-08-0 (N-(4-Methoxy-1-naphthyl)methylcycloheptanamine)

• Product name: N-(4-Methoxy-1-naphthyl)methylcycloheptanamine
• CAS No: 355382-08-0
• MF: C₁₉H₂₅NO
• MW: 283.4079
• CID: 1085589
• PubChem ID: 791896

N-(4-Methoxy-1-naphthyl)methylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-((4-Methoxynaphthalen-1-yl)methyl)cycloheptanamine
• N-[(4-methoxy-1-naphthyl)methyl]cycloheptanamine(SALTDATA: HBr)
• N-[(4-methoxynaphthalen-1-yl)methyl]cycloheptanamine
• AC1LGB7O
• AC1Q47BO
• AG-690
• CTK4H4732
• MolPort-001-505-082
• Oprea1_168447
• Oprea1_785049
• STK145722
• DB-188554
• AG-690/11822509
• N-cycloheptyl-N-[(4-methoxy-1-naphthyl)methyl]amine
• N-[(4-METHOXY-1-NAPHTHYL)METHYL]CYCLOHEPTANAMINE
• CHEMBRDG-BB 5547595
• DTXSID10355119
• 355382-08-0
• AKOS000546223
• N-(4-Methoxy-1-naphthyl)methylcycloheptanamine

• Inchi： InChI=1S/C19H25NO/c1-21-19-13-12-15(17-10-6-7-11-18(17)19)14-20-16-8-4-2-3-5-9-16/h6-7,10-13,16,20H,2-5,8-9,14H2,1H3
• InChI Key： VFXVPAGUDVEXNF-UHFFFAOYSA-N
• SMILES： COc1ccc(c2c1cccc2)CNC3CCCCCC3

Computed Properties

• Exact Mass: 283.19400
• Monoisotopic Mass: 283.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.06
• Boiling Point: 437.3°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.584
• PSA: 21.26000
• LogP: 5.05170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-Methoxy-1-naphthyl)methylcycloheptanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(4-Methoxy-1-naphthyl)methylcycloheptanamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on N-(4-Methoxy-1-naphthyl)methylcycloheptanamine

N-(4-Methoxy-1-naphthyl)methylcycloheptanamine (CAS No. 355382-08-0): A Comprehensive Overview

N-(4-Methoxy-1-naphthyl)methylcycloheptanamine (CAS No. 355382-08-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This compound, which belongs to the class of naphthylamine derivatives, combines a methoxy-substituted naphthalene core with a cycloheptylamine moiety, making it a subject of interest for researchers in medicinal chemistry, materials science, and synthetic organic chemistry.

The molecular structure of N-(4-Methoxy-1-naphthyl)methylcycloheptanamine features a 4-methoxy-1-naphthyl group attached to a methylcycloheptanamine unit. This combination imparts distinct physicochemical properties to the compound, including specific solubility characteristics and electronic properties that make it valuable for various applications. Recent searches in scientific databases and AI-powered platforms show growing interest in "naphthylamine derivatives synthesis" and "methoxy-naphthalene compounds applications," reflecting the relevance of this compound in current research trends.

From a synthetic chemistry perspective, CAS 355382-08-0 represents an interesting case study in amine-naphthalene conjugation. The presence of both electron-donating (methoxy) and moderately basic (amine) groups in the same molecule creates opportunities for diverse chemical modifications. This has led to increased searches for "modifying naphthylamine structures" and "cycloheptylamine derivatives" in academic and industrial research circles.

The potential applications of N-(4-Methoxy-1-naphthyl)methylcycloheptanamine span multiple domains. In materials science, its conjugated system suggests possible uses in organic electronic materials, with researchers exploring its potential in "organic semiconductor precursors." The compound's fluorescence properties have also sparked interest in "naphthalene-based fluorophores" applications, particularly in sensing and imaging technologies.

Recent market analysis indicates growing demand for specialized naphthalene derivatives, with 355382-08-0 being part of this trend. The compound's unique structure makes it valuable for pharmaceutical research, particularly in the development of novel therapeutic agents. Online searches frequently include terms like "bioactive naphthylamine compounds" and "medicinal chemistry building blocks," reflecting this application potential.

Quality control and characterization of N-(4-Methoxy-1-naphthyl)methylcycloheptanamine typically involve advanced analytical techniques. Common search queries related to this aspect include "HPLC analysis of naphthylamine derivatives" and "spectroscopic characterization of CAS 355382-08-0." These analytical methods are crucial for ensuring the compound's purity and verifying its structural integrity in research applications.

The synthesis of CAS 355382-08-0 involves multi-step organic transformations, with recent literature focusing on optimizing yield and selectivity. Search trends show particular interest in "green synthesis of naphthylamine compounds" and "catalytic methods for amine-naphthalene coupling," reflecting the chemical community's emphasis on sustainable methodologies. These developments align with broader industry movements toward environmentally friendly chemical production.

From a regulatory perspective, N-(4-Methoxy-1-naphthyl)methylcycloheptanamine is subject to standard chemical handling and safety protocols. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed. Online safety-related searches often include terms like "handling naphthalene derivatives safely" and "amine compound storage guidelines," indicating user interest in safe handling procedures.

The commercial availability of 355382-08-0 has increased in recent years, with suppliers offering various quantities for research purposes. Market intelligence reveals growing searches for "bulk naphthylamine derivatives" and "custom synthesis of CAS 355382-08-0," suggesting expanding applications and demand. Pricing trends indicate stable market conditions for this specialty chemical.

Future research directions for N-(4-Methoxy-1-naphthyl)methylcycloheptanamine may explore its potential in emerging technologies. Current search patterns show interest in "naphthalene compounds in energy storage" and "advanced materials from amine derivatives," hinting at possible novel applications. The compound's structural versatility positions it well for innovation in multiple scientific domains.

In conclusion, N-(4-Methoxy-1-naphthyl)methylcycloheptanamine (CAS No. 355382-08-0) represents a fascinating case of molecular design with broad potential applications. Its unique combination of naphthalene and cycloheptylamine moieties continues to inspire research across chemistry and materials science. As evidenced by search trends and scientific literature, this compound remains relevant in addressing current challenges in organic synthesis and functional materials development.